Cas no 2225153-46-6 (1，4-Dioxane-2-boronic acid)

• Product Name: 1，4-Dioxane-2-boronic acid
• CAS No: 2225153-46-6
• MF: C₄H₉BO₄
• MW: 131.92
• CID: 5144169
• PubChem ID: 133661987
• Update Time: 2025-05-19

1，4-Dioxane-2-boronic acid Chemical and Physical Properties

Names and Identifiers

• 1,4-Dioxane-2-boronic acid
• (1,4-dioxan-2-yl)boronic acid
• 2225153-46-6
• EN300-7627715
• 1，4-Dioxane-2-boronic acid

• Inchi： 1S/C4H9BO4/c6-5(7)4-3-8-1-2-9-4/h4,6-7H,1-3H2
• InChI Key： NVPVSMRXAWQFIK-UHFFFAOYSA-N
• SMILES： O1CCOCC1B(O)O

Computed Properties

• Exact Mass: 132.0593889g/mol
• Monoisotopic Mass: 132.0593889g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 86.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.9Ų

Additional information on 1，4-Dioxane-2-boronic acid

Introduction to 1,4-Dioxane-2-boronic acid (CAS No: 2225153-46-6) and Its Emerging Applications in Chemical Biology

1,4-Dioxane-2-boronic acid, identified by the chemical identifier CAS No: 2225153-46-6, is a boronic acid derivative that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. Boronic acids are well-known for their ability to form reversible covalent bonds with diols, making them invaluable tools in organic synthesis, drug development, and biomolecular interactions. The specific substitution pattern of 1,4-Dioxane-2-boronic acid enhances its reactivity and selectivity, enabling its use in a wide range of applications.

The compound’s structure consists of a dioxane ring substituted with a boronic acid group at the 2-position. This configuration imparts a high degree of stability while maintaining the boronic acid’s characteristic reactivity. The dioxane moiety provides rigidity to the molecule, which can be advantageous in designing targeted molecular probes and probes for biochemical assays. Boronic acids, in general, have been extensively studied for their role in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic organic chemistry. The presence of the dioxane ring in 1,4-Dioxane-2-boronic acid further refines its utility in these reactions by influencing steric and electronic properties.

In recent years, there has been a surge in research focused on developing novel boronic acid derivatives for therapeutic applications. The ability of boronic acids to interact with biological molecules has opened up avenues for creating inhibitors, imaging agents, and diagnostic tools. Specifically, 1,4-Dioxane-2-boronic acid has been explored as a building block for constructing complex molecules that can modulate biological pathways. For instance, its incorporation into peptidomimetics has shown promise in targeting enzymes involved in diseases such as cancer and inflammation.

One of the most compelling aspects of 1,4-Dioxane-2-boronic acid is its potential in drug discovery. Boron-containing compounds have a long history of success in pharmaceuticals, with notable examples including bortezomib and necitumab. The unique reactivity of boronic acids allows for the creation of hybrid molecules that combine the advantages of organic scaffolds with the bioactivity of boron complexes. Researchers have leveraged 1,4-Dioxane-2-boronic acid to develop novel inhibitors targeting protein-protein interactions critical for disease progression. These inhibitors often exhibit high selectivity due to the precise tuning of molecular recognition afforded by the dioxane ring.

The compound’s utility extends beyond drug development into the realm of diagnostic imaging. Boron neutron capture therapy (BNCT) is an emerging modality for treating cancer that relies on the preferential accumulation of boron compounds in tumor tissues. 1,4-Dioxane-2-boronic acid derivatives have been investigated as potential carriers for boron delivery systems due to their stability and biocompatibility. Recent studies have demonstrated that functionalized analogs of this compound can be effectively incorporated into tumor-targeting agents without compromising their therapeutic efficacy.

Advances in computational chemistry have further enhanced the understanding and application of 1,4-Dioxane-2-boronic acid. Molecular modeling techniques have been employed to predict how this compound interacts with biological targets at an atomic level. These insights have guided the design of more potent and selective derivatives tailored for specific therapeutic applications. Additionally, computational methods have helped identify optimal reaction conditions for incorporating this boronic acid into complex synthetic pathways, improving yields and reducing side reactions.

The role of 1,4-Dioxane-2-boronic acid in materials science is another area where it has made significant contributions. Its ability to participate in cross-coupling reactions makes it a valuable precursor for synthesizing polymers with tailored properties. These polymers find applications in coatings, adhesives, and even electronic materials due to their enhanced durability and functionality. The dioxane ring’s rigidity also contributes to the mechanical stability of these materials under various conditions.

Environmental considerations have also driven research into greener synthetic routes involving 1,4-Dioxane-2-boronic acid. Traditional methods for producing boronic acids often involve harsh conditions or generate hazardous byproducts. Recent innovations focus on developing catalytic systems that minimize waste and energy consumption while maintaining high reaction efficiencies. Such advancements align with global efforts to promote sustainable chemistry practices.

The future prospects for 1,4-Dioxane-2-boronic acid are bright, with ongoing research uncovering new applications across multiple disciplines. As our understanding of molecular interactions deepens, so too does the potential for this versatile compound to revolutionize chemical biology and beyond. Collaborative efforts between academia and industry are essential to translate these findings into tangible benefits for society.